DISPERSEBLUE122

• CAS No.: 12270-38-1
• Molecular Formula: C34H26O9

Description

DISPERSEBLUE122 is a useful research compound. Its molecular formula is C34H26O9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational Aspects and Historical Trajectories of Disperseblue122 Research

Genesis and Early Developments in DisperseBlue122 Chemistry

The genesis of disperse dyes can be traced back to the 1920s, specifically around 1923-1924. wikipedia.orgsci-hub.ru Early efforts involved the use of slightly water-soluble colored compounds. Green and Saunders in 1922 created azo compounds with solubilizing groups that would hydrolyze in the dyebath to produce the free, less soluble azo compound capable of dyeing cellulose (B213188) acetate (B1210297) fibers; these were initially termed "ionamines" but did not yield entirely satisfactory results. dyechemical.com The disperse dye industry truly began when British companies discovered that grinding water-insoluble dyes with surface-active agents created stable aqueous colloidal dispersions suitable for dyeing acetate fibers. aatcc.org These were initially known as "acetate dyes." aatcc.org

Evolution of Synthetic Methodologies for this compound Production

The synthesis of disperse dyes, including Disperse Blue 122, has evolved to meet the demands of different fibers and application methods. Disperse dyes encompass various chemical structures, with azo and anthraquinone (B42736) types being predominant. wikipedia.orgchemsrc.comchembk.com Disperse Blue 122 is identified as a single azo class dye with a molecular formula of C₂₁H₂₃BrN₆O₉ and a molecular weight of 583.35. worlddyevariety.com Another compound also referred to as Disperse Blue BGL, with CAS 12222-78-5, is described with a molecular formula of C₂₀H₁₄N₂O₅ and a molecular weight of 362.34, belonging to the anthraquinone class. alfa-chemistry.comchembk.com This highlights that "Disperse Blue 122" might refer to different chemical structures depending on the context or naming convention.

A manufacturing method for C.I. Disperse Blue 122 (CAS 12270-38-1) involves the diazo coupling of 2,4-Dinitro-6-bromoaniline with 2-Methoxyethyl 2-(5-acetamido-2-methoxyphenylamino)propanoate. worlddyevariety.com

For the anthraquinone-based Disperse Blue BGL (CAS 12222-78-5), a synthesis method involves starting with 1,5-dihydroxyanthraquinone (B121750), phenol (B47542), and anisole. The process includes sulfonation, nitration, and reduction of 1,5-dihydroxyanthraquinone to yield 1,5-dihydroxy-4,8-diaminoanthraquinone-2,6-disulfonate sodium, followed by addition reactions with phenol and anisole, and finally hydrolysis of the sulfonic acid group. chembk.com This method highlights the complex multi-step synthesis involved in producing some disperse dyes.

The evolution of synthetic methodologies has likely focused on improving yield, purity, and the environmental profile of the production processes. For instance, a patent application discusses a method for preparing Solvent Blue 122 (which shares a number with a Disperse Blue but has a different chemical structure and CAS number, C₂₂H₁₆N₂O₄, CAS 67684-02-0 uni.lu), aiming to overcome issues like low yield, high solvent recovery costs, long reaction times, and significant wastewater generation associated with previous methods involving water and DMF at high temperature and pressure. google.com The improved method utilizes methanol (B129727) as a solvent under normal pressure and lower temperatures, resulting in increased yield and reduced wastewater. google.com While this specific patent is for Solvent Blue 122, it illustrates the general trend in the evolution of dye synthesis towards more efficient and environmentally friendly processes.

Historical Trajectories of Industrial Utilization of this compound

The industrial utilization of disperse dyes, including Disperse Blue 122, is closely linked to the growth of synthetic fiber production. Initially developed for cellulose acetate fibers in the 1920s, their application expanded significantly with the advent of polyester (B1180765) fibers after the 1950s. china-dyestuff.comsci-hub.rucolorfuldyes.com Polyester's hydrophobic nature made disperse dyes the primary, and often only effective, means of coloration. wikipedia.orgbritannica.com

Disperse Blue 122 (C.I. Disperse Blue 122, CAS 12270-38-1) is described as a navy blue dye with applications in dyeing polyester and its blended fabrics. worlddyevariety.com It is also suitable for dyeing acetate fiber, triacetate fiber, and nylon. chembk.com The dyeing methods employed include high temperature and high pressure methods, hot melt methods, and carrier methods. chembk.com Disperse Blue BGL (CAS 12222-78-5) is also primarily used for dyeing polyester and its blended fabrics, as well as acetate fiber, triacetate fiber, and nylon. chembk.com It is noted for its brilliant blue color, excellent fastness properties, and good color matching performance. chembk.com

The industrial importance of disperse dyes is underscored by their significant production volume. In 2006, 125 thousand tons of disperse dyes were produced globally. sci-hub.ru The market for disperse dyes has been driven by the widespread use of polyester (PET) and the development of newer fibers like polytrimethylene terephthalate (B1205515) (PTT) and polylactic acid (PLA), which can also be dyed with disperse dyes. sci-hub.ru

Disperse dyes are also used in the coloration of nylon, although their fastness properties can be somewhat limited for deeper shades on this fiber. sci-hub.ru Beyond textiles, some disperse dyes can be used as pigments in the polymer and printing ink industries. sunnychemical.com The industrial application requires the dyes to be in a highly dispersed state, typically achieved by grinding in the presence of dispersants to produce fine, stable crystal particles. china-dyestuff.comcolorfuldyes.com

The historical trajectory shows a continuous effort to develop disperse dyes with improved properties, such as better sublimation and wash fastness, suitability for different application methods (like thermosol dyeing and ink-jet printing), and reduced environmental impact (e.g., alkali-clearable dyes and efforts towards dispersant-free dyeing). sci-hub.ru

Advanced Synthetic Strategies and Mechanistic Pathways for Disperseblue122

Contemporary Approaches in Disperse Blue 122 Synthesis

The synthesis of Disperse Blue 122 is fundamentally a condensation reaction involving 1,4-dihydroxyanthraquinone, its reduced or leuco form, and p-aminoacetanilide. google.compatsnap.com Traditional methods for this synthesis often utilized organic solvents like butanol or dimethylformamide (DMF) and required high temperatures and pressures, leading to environmental concerns, low yields (around 60%), and high recovery costs for the solvents. google.com

Contemporary synthetic routes have focused on overcoming these limitations by introducing novel catalysts and solvent systems. A significant advancement involves the use of water as a solvent, which improves the operational environment, simplifies the reaction period, and saves costs. google.compatsnap.com In one modern approach, p-aminoacetanilide is first dissolved in an aqueous solution of hydrochloric acid. google.compatsnap.com This solution is then slowly added dropwise to a second mixture containing 1,4-dihydroxyanthraquinone, its leuco form, and a novel catalyst in water. google.compatsnap.com

The catalyst is a key innovation in modern synthesis. One patented method employs a catalyst with palladium as the active ingredient supported on an alumina (B75360) carrier. google.compatsnap.com This catalytic system has been shown to significantly improve the product conversion rate and allows the reaction to proceed under less extreme temperature and pressure conditions, thereby reducing pollution. google.com Another approach utilizes methanol (B129727) as a solvent with boric acid as a catalyst, operating at normal pressure and temperatures between 70-90°C. nih.gov This method also represents an improvement over high-pressure systems using DMF. nih.gov

These contemporary methods result in a product with a more defined crystal form and uniform particle size, which facilitates better water permeability during washing and ensures faster drying. google.com The yield and purity of Disperse Blue 122 are notably enhanced, with reported yields reaching over 95%. patsnap.com

Table 1: Comparison of Synthetic Methodologies for Disperse Blue 122

Feature	Traditional Method	Contemporary Method (Aqueous) google.compatsnap.com	Contemporary Method (Methanol) nih.gov
Solvent	Butanol, DMF	Water	Methanol
Catalyst	Boric Acid	Palladium on Alumina	Boric Acid
Pressure	High Pressure	Normal Pressure	Normal Pressure
Temperature	High Temperature	85-90°C	70-90°C
Yield	~60%	>95%	Not specified, but improved
Environmental Impact	High (organic solvents, wastewater)	Low (water solvent, reduced pollution)	Moderate (methanol is volatile)
Operational Safety	Heavier smell, severe environment	Improved operational environment	Improved over DMF/high pressure

Reaction Mechanisms and Kinetics in Disperse Blue 122 Formation

The formation of Disperse Blue 122 proceeds through a nucleophilic aromatic substitution (SNAr) type mechanism. researchgate.netmdpi.com The core of the reaction is the condensation of p-aminoacetanilide with the 1,4-dihydroxyanthraquinone scaffold. The anthraquinone (B42736) molecule, particularly with its electron-withdrawing carbonyl groups, is susceptible to nucleophilic attack. youtube.com

The key steps in the mechanism are:

Activation of Anthraquinone: The reaction involves both 1,4-dihydroxyanthraquinone and its leuco form. google.com The leuco form, which is the reduced hydroquinone (B1673460) version of the dye, plays a crucial role as an initiator or catalyst in the reaction. britannica.comgoogle.comresearchgate.net It facilitates the reaction environment, and its presence is essential for the condensation to proceed efficiently.

Nucleophilic Attack: The amino group of p-aminoacetanilide acts as the nucleophile, attacking one of the carbon atoms bearing a hydroxyl group on the anthraquinone ring. In many anthraquinone syntheses, substitution reactions are common where groups like sulfonate or halogens are replaced by amines. wikipedia.org In this case, the hydroxyl group is displaced.

Catalysis: The reaction is catalyzed, traditionally by boric acid or in more modern approaches by copper or palladium-based catalysts. google.comnih.gov These catalysts, particularly in Ullmann-type condensations, facilitate the coupling between an aryl compound (the anthraquinone) and an amine. wikipedia.org The catalyst likely coordinates with the reactants to lower the activation energy of the substitution.

Intermediate Formation and Aromatization: The nucleophilic attack leads to the formation of an intermediate complex. The subsequent loss of a water molecule and re-aromatization of the ring system yields the final substituted anthraquinone structure of Disperse Blue 122.

The kinetics of the reaction are carefully controlled in contemporary synthetic methods. The slow, dropwise addition of the p-aminoacetanilide solution into the anthraquinone mixture over several hours (e.g., 3-4 hours) is critical. patsnap.com This technique allows for better control over the reaction rate and the dissolving effect of the reactants, preventing side reactions and ensuring a higher yield of the desired product. google.com The reaction is typically held at a constant temperature (e.g., 85-90°C) for an extended period (e.g., 12 hours) to ensure completion, which is monitored by techniques like HPLC. patsnap.com The rate-limiting step in similar SNAr reactions can be the decomposition of the intermediate complex, and factors like temperature and catalyst efficiency directly influence this rate. hud.ac.uk

Green Chemistry Principles in Disperse Blue 122 Manufacturing

Modern manufacturing of Disperse Blue 122 has increasingly incorporated principles of green chemistry to mitigate the environmental impact associated with traditional dye synthesis. meghmaniglobal.comtextilelearner.net The textile and dye industries are historically known for their significant environmental footprint, including the use of hazardous chemicals and generation of substantial wastewater. meghmaniglobal.comfibre2fashion.com

Key green chemistry advancements in Disperse Blue 122 synthesis include:

Use of Safer Solvents: The most significant improvement is the replacement of hazardous and high-boiling organic solvents like butanol and DMF with water. google.com Water is a non-toxic, non-flammable, and inexpensive solvent, which dramatically improves the safety of the working environment and eliminates the need for costly solvent recovery processes. google.compatsnap.com This aligns with the green chemistry principle of using safer solvents and auxiliaries.

Energy Efficiency: By employing advanced catalysts, newer methods can operate at lower temperatures and atmospheric pressure, reducing the energy consumption compared to older high-temperature, high-pressure processes. google.commeghmaniglobal.com

Waste Reduction and Prevention: The improved reaction efficiency and higher yields (over 95%) of contemporary methods mean that less raw material is converted into waste byproducts. patsnap.com Furthermore, the synthesis method that produces a more uniform crystal structure saves a significant amount of water (estimated at 8 tons per ton of product) during the final washing and purification stages, directly addressing water conservation. google.com

Catalysis: The use of a novel palladium-on-alumina catalyst is a prime example of applying the principle of catalysis. google.com Catalysts are used in small amounts and can often be recycled, making them preferable to stoichiometric reagents. This specific catalyst greatly reduces the pollution of sewage water and enhances the product conversion rate. google.com

These strategies collectively contribute to a more sustainable manufacturing process for Disperse Blue 122, reducing waste, improving energy efficiency, and creating a safer operational environment. textilelearner.netnbinno.com

Computational Chemistry Applications in Disperse Blue 122 Design and Synthesis

While specific computational studies on Disperse Blue 122 are not widely published, the principles and applications of computational chemistry are broadly used in the design and optimization of anthraquinone dyes. acs.orgwhiterose.ac.uk These tools allow for the prediction of molecular properties, helping to design better dyes and more efficient synthetic routes before undertaking extensive laboratory work.

Potential and current applications of computational chemistry in this field include:

Molecular Structure and Property Prediction: Techniques like Density Functional Theory (DFT) can be used to calculate the optimized molecular structure of Disperse Blue 122. nih.govnih.govresearchgate.net These calculations help in understanding the dye's geometry and electronic properties.

Color Prediction: Time-Dependent DFT (TD-DFT) is a powerful tool for predicting the UV-visible absorption spectrum of a dye molecule. nih.govmdpi.com By calculating the electronic transition energies, chemists can predict the color of a potential dye molecule. For an anthraquinone dye like Disperse Blue 122, this involves modeling the HOMO-LUMO energy gap, which is directly related to the color. acs.orgnorthumbria.ac.uk Modifications to the substituent groups on the anthraquinone core can be modeled to tune the color to a desired shade.

Reaction Mechanism Analysis: Computational modeling can elucidate the mechanistic pathways of the synthesis. rug.nl By calculating the energies of reactants, transition states, and products, researchers can map out the potential energy surface of the reaction. nih.gov This can help in understanding the role of the catalyst and identifying the rate-determining steps, providing insights that can be used to optimize reaction conditions for better yields and faster kinetics.

Solvent and Interaction Studies: Molecular dynamics (MD) simulations can be used to study the behavior of the dye molecule in different solvents or its interaction with a polymer substrate like polyester (B1180765). whiterose.ac.ukmdpi.com This is particularly relevant for disperse dyes, whose performance depends on their ability to disperse in a medium and diffuse into the fiber. mdpi.com Such simulations can provide insights into solubility and the dyeing process at a molecular level. ijcea.orgmdpi.com

By leveraging these computational tools, the design and synthesis process for dyes like Disperse Blue 122 can be made more rational and efficient, reducing the amount of experimental trial-and-error required. acs.orgnorthumbria.ac.uk

Interfacial Chemistry and Material Interactions of Disperseblue122

Adsorption and Sorption Dynamics of DisperseBlue122 on Substrates

The application of disperse dyes to substrates is fundamentally an adsorption process, where dye molecules migrate from an aqueous dispersion to the surface of the material. The efficiency and characteristics of this process are described by adsorption isotherms and kinetic models. Isotherms, such as the Langmuir and Freundlich models, describe the equilibrium distribution of the dye between the liquid phase and the solid substrate. Kinetic models, including pseudo-first-order and pseudo-second-order equations, define the rate at which this equilibrium is achieved.

Research into the adsorption of various disperse dyes on different adsorbents provides insight into the likely behavior of Disperse Blue 122. For instance, studies on other disperse dyes, like Disperse Orange 25 and Disperse Blue 183, have shown that the adsorption process is often well-described by the Langmuir isotherm, which suggests a monolayer coverage of dye molecules on the adsorbent surface. scialert.netresearchgate.net The kinetics of such processes frequently follow a pseudo-second-order model, indicating that the rate-limiting step may be chemisorption involving valence forces or electron exchange between the adsorbent and the dye. e3s-conferences.orgzums.ac.ir

The following table presents representative data from a study on a similar disperse dye, illustrating the typical parameters derived from these models.

Table 1: Illustrative Isotherm and Kinetic Parameters for Disperse Dye Adsorption on Activated Carbon (Data based on Disperse Orange 25) scialert.net

Isotherm Models	Kinetic Models
Model	Parameters	Value	Model	Parameters	Value (at 100 mg/L)	R²
Langmuir	qmax (mg/g)	90.91	Pseudo-First-Order	qe (exp) (mg/g)	79.40	0.973
KL (L/mg)	0.148	qe (cal) (mg/g)	72.58
Freundlich	KF ((mg/g)(L/mg)1/n)	27.81	Pseudo-Second-Order	qe (exp) (mg/g)	79.40	0.997
n	3.50	qe (cal) (mg/g)	80.12

This compound Interactions with Polymeric Matrices

The interaction of Disperse Blue 122 with polymeric matrices, particularly polyester (B1180765) (polyethylene terephthalate), is a physical process rather than a chemical one. nih.gov Disperse dyes are non-ionic and lack reactive groups that could form covalent bonds with the fiber. Instead, the dyeing mechanism relies on the diffusion of individual dye molecules into the amorphous regions of the polymer structure. nih.gov

This process is typically carried out at high temperatures (around 130 °C), which causes the polymer chains in the amorphous regions to gain sufficient mobility, creating transient voids. crimsonpublishers.com The small, non-polar molecules of Disperse Blue 122 can then diffuse from the dye bath into these voids. Upon cooling, the polymer structure contracts, physically trapping the dye molecules within the matrix. nih.gov The primary intermolecular forces responsible for retaining the dye are van der Waals forces and hydrophobic interactions between the dye molecule and the polyester chains.

The thermodynamics of disperse dyeing on polyester are well-established. ceon.rs The process is generally spontaneous, characterized by a negative Gibbs free energy (ΔG). It is also an endothermic process, with a positive enthalpy change (ΔH), which is why high temperatures are required to achieve effective dyeing. researchgate.net The positive entropy change (ΔS) reflects the increased disorder as dye molecules move from an aggregated state in the aqueous dispersion to a more distributed state within the polymer. researchgate.net

Table 2: Typical Thermodynamic Parameters for the Sorption of Disperse Dyes on Polyester Fibers ceon.rsresearchgate.net

Thermodynamic Parameter	Symbol	Typical Value Range	Interpretation
Gibbs Free Energy	ΔG	-10 to -40 kJ·mol⁻¹	Spontaneous process
Enthalpy Change	ΔH	Positive (e.g., 1.1x10⁻² to 2.9x10¹ kJ·mol⁻¹)	Endothermic process, requires heat
Entropy Change	ΔS	Positive (e.g., 1.1x10⁻⁴ to 1.5x10⁻¹ kJ·mol⁻¹·K⁻¹)	Increased disorder, favors physical sorption

Photophysical and Photochemical Behavior of this compound in Applied Systems

The photophysical and photochemical behavior of a dye determines its light fastness, or its resistance to fading upon exposure to light. Disperse Blue 122, being an azo dye, contains a nitrogen-nitrogen double bond (-N=N-) as its chromophore, which is responsible for its color. proquest.com This azo linkage is also the most common site of photochemical degradation.

Upon absorption of photons, typically in the UV or visible range, the dye molecule is promoted to an excited state. From this state, it can undergo various processes, including degradation. The primary degradation pathway for azo dyes involves the cleavage of the azo bond. ichtj.waw.pl This destruction of the conjugated system leads to the formation of colorless degradation products, resulting in the fading of the dyed material. ichtj.waw.pl

The rate of this photodegradation process is influenced by several factors, including the intensity and wavelength of the light, temperature, humidity, and the chemical nature of the substrate it is applied to. The degradation often follows pseudo-first-order kinetics, where the rate of degradation is proportional to the concentration of the remaining dye. proquest.comacs.org Studies on various azo dyes have shown that photocatalysts, such as titanium dioxide (TiO₂), can significantly accelerate the degradation process under UV irradiation. proquest.comnih.gov

Table 3: Factors Influencing the Photochemical Degradation of Azo Dyes

Factor	Effect on Degradation Rate	Mechanism/Reason
Light Intensity	Increases	Higher photon flux leads to more excited-state molecules.
Temperature	Increases	Accelerates reaction kinetics, as described by the Arrhenius equation. proquest.com
Presence of Oxygen	Increases	Oxygen can participate in radical reactions that degrade the dye molecule.
Substrate Nature	Varies	The polymer matrix can either protect the dye or contain impurities that accelerate degradation.
Presence of Photocatalysts (e.g., TiO₂)	Significantly Increases	Generates highly reactive oxygen species (ROS) that readily attack the azo bond. nih.gov

Theoretical Modeling of this compound-Substrate Intermolecular Forces

While specific computational studies on Disperse Blue 122 are not widely available in public literature, theoretical modeling provides a powerful tool for understanding the fundamental intermolecular forces governing dye-substrate interactions. Methods such as Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations are commonly employed to investigate these systems at the molecular level.

DFT calculations can be used to determine the electronic structure of the dye and substrate molecules, predict their geometries, and calculate the binding energy between them. This allows for the identification of the most stable configurations of the dye within the polymer matrix. Furthermore, analysis of molecular orbitals and electrostatic potential maps can reveal the nature of the interactions, such as identifying sites for potential hydrogen bonding or regions of strong van der Waals contact.

Environmental Dynamics and Transformation of Disperseblue122

Environmental Occurrence and Distribution of DisperseBlue122 in Aquatic and Terrestrial Systems

Due to its hydrophobic nature and limited water solubility, Disperse Blue 122 is expected to primarily partition to solid matrices in the environment, such as sediments in aquatic systems and soil in terrestrial environments canada.cacanada.ca. Releases to the environment are primarily anticipated through wastewater effluents from industrial processes, particularly textile manufacturing canada.ca.

Studies on the occurrence of azo disperse dyes, including Disperse Blue 79 (a related analogue), in the Canadian environment have shown limited detection in water samples, potentially due to wastewater treatment or sampling timing canada.ca. However, the hydrophobic nature suggests accumulation in sediments and soils is likely canada.ca.

Biotransformation and Biodegradation Pathways of this compound

Biotransformation and biodegradation are significant processes affecting the fate of azo dyes like Disperse Blue 122. While many azo dyes are resistant to degradation under aerobic conditions, they can be transformed under anaerobic or reducing conditions canada.cacanada.camdpi.com.

Aerobic Degradation of this compound in Soil and Water Systems

Under aerobic conditions, the biodegradation of azo dyes is generally slow and limited ohsu.educanada.cajabonline.in. The complex structure and stability of azo bonds contribute to their recalcitrance in the presence of oxygen ohsu.edujabonline.inlifesciencesite.com. However, some microorganisms, particularly certain fungi and bacteria, possess enzymatic systems capable of initiating the degradation of these compounds ohsu.edumdpi.comjabonline.in. These systems may involve oxidoreductase enzymes like laccases and peroxidases, which can break down complex organic substances mdpi.comjabonline.in. Despite this, complete mineralization under aerobic conditions can be challenging researchgate.net.

Anaerobic Degradation of this compound in Sediments and Soils

Anaerobic conditions, often found in sediments and deeper soil layers, are more conducive to the degradation of azo dyes canada.cacanada.ca. The primary pathway under anaerobic conditions involves the reductive cleavage of the azo bond (-N=N-) by microbial azoreductase enzymes ohsu.edumdpi.com. This process breaks down the dye molecule into simpler, often colorless, aromatic amines ohsu.edumdpi.com. While this step leads to decolorization, the resulting aromatic amines can sometimes be more toxic than the parent dye ohsu.edujabonline.in. The rate of anaerobic degradation can be relatively rapid compared to aerobic processes canada.ca.

Abiotic Degradation Mechanisms of this compound (e.g., photolysis, hydrolysis)

Abiotic degradation processes, such as photolysis and hydrolysis, are generally not considered significant factors in the environmental fate of azo dyes canada.cacanada.ca. While some studies suggest accelerated photo decomposition in the presence of natural humic materials, these processes are typically less important than biodegradation, particularly under anaerobic conditions canada.cacanada.ca. The inherent stability of disperse dyes under environmental conditions is a key characteristic contributing to their persistence canada.ca.

Mass Balance and Fate Modeling of this compound in Environmental Compartments

Mass balance and fate modeling are tools used to predict the distribution and behavior of chemicals in various environmental compartments, such as water, soil, sediment, and air uninsubria.it. These models integrate information on chemical properties, release rates, and environmental processes (like degradation, partitioning, and transport) to estimate concentrations and persistence in different media uninsubria.itpic.intdmu.dkrivm.nl.

For disperse dyes like Disperse Blue 122, models would consider their low water solubility, tendency to adsorb to particles, and potential for anaerobic degradation in sediments canada.cacanada.ca. Based on these properties, models would likely predict that a significant proportion of released Disperse Blue 122 would accumulate in sediments and soils canada.ca. Releases are primarily expected to wastewater, with subsequent partitioning to solid phases in aquatic systems or agricultural soil amended with sewage sludge canada.ca.

While specific mass balance or fate modeling data for Disperse Blue 122 were not extensively found in the search results, studies on similar disperse and azo dyes highlight the importance of considering partitioning to solid phases and anaerobic degradation pathways in such models canada.cacanada.ca. The hydrophobic nature and persistence under aerobic conditions would necessitate models that account for long-term accumulation in sediments and soils canada.cacanada.ca.

Advanced Analytical Methodologies for Disperseblue122 Detection and Characterization

Chromatographic Techniques for Disperse Blue 122 Isolation and Quantification (e.g., HPLC-MS, GC-MS)

Chromatographic techniques, often coupled with mass spectrometry, are widely used for the separation, identification, and quantification of disperse dyes, including Disperse Blue 122. High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are prominent examples.

HPLC-MS is particularly suitable for analyzing disperse dyes due to their relatively low volatility and potential thermal instability, which can be issues for GC-MS. HPLC separates the components of a mixture based on their differential interactions with a stationary phase and a mobile phase. The separated components then enter a mass spectrometer, which measures their mass-to-charge ratio (m/z), providing structural information and enabling highly sensitive detection. LC/MS/MS, a tandem mass spectrometry technique, offers enhanced sensitivity and specificity by selecting parent ions and then fragmenting them to produce characteristic product ions. This is particularly useful for analyzing complex matrices and confirming the identity of target analytes. Electrospray ionization (ESI) is a common ionization technique used in LC-MS for disperse dyes, often operated in positive ion mode, although negative ion mode can also be used depending on the dye structure.

While GC-MS is typically used for more volatile compounds, it has been applied in the analysis of dyes and their degradation products, often after appropriate sample preparation techniques like extraction or thermal desorption. For instance, GC-MS has been used to analyze metabolites resulting from the degradation of azo dyes. However, the direct analysis of intact disperse dyes like Disperse Blue 122 by GC-MS may be limited due to their structure and potential for thermal degradation in the GC inlet or column.

Research findings highlight the effectiveness of LC-MS/MS for the analysis of disperse dyes in various samples, including textiles and foodstuffs. These studies demonstrate good linearity, low limits of detection (LODs), and acceptable recoveries for a range of disperse dyes. The inclusion of mass detection in chromatographic methods allows for increased confidence in compound identification and the profiling of impurities.

Spectroscopic Approaches for Structural Elucidation and Purity Assessment of Disperse Blue 122 (e.g., UV-Vis, FTIR, NMR)

Spectroscopic techniques provide valuable information about the structure, functional groups, and purity of Disperse Blue 122.

Ultraviolet-Visible (UV-Vis) spectroscopy measures the absorption of UV and visible light by a sample. This technique is useful for identifying chromophores (the parts of a molecule responsible for color) and quantifying the concentration of the dye in solution based on the Beer-Lambert Law. UV-Vis spectroscopy can also be used to study the tautomeric forms of dyes, as different tautomers may exhibit distinct absorption spectra. Changes in UV-Vis spectra can also indicate the degradation of dyes.

Fourier Transform Infrared (FTIR) spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation. FTIR can be used to confirm the presence of characteristic bonds in Disperse Blue 122 and to assess its purity by identifying the presence of impurities with different functional groups. Changes in FTIR spectra have been used to analyze the degraded byproducts of dyes, revealing alterations in functional groups compared to the original dye.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for determining the detailed structure of organic compounds. By analyzing the signals produced by atomic nuclei (commonly 1H and 13C) in a magnetic field, researchers can elucidate the connectivity and arrangement of atoms within the Disperse Blue 122 molecule. NMR can also provide insights into the tautomeric state of the dye.

These spectroscopic methods are often used in combination to provide a comprehensive characterization of disperse dyes. For example, UV-Vis, FTIR, and NMR have been used together to characterize newly synthesized azo disperse dyes.

Electrochemical Methods for Disperse Blue 122 Detection

Electrochemical methods offer an alternative approach for detecting and quantifying electroactive compounds like some synthetic dyes. These techniques exploit the redox properties of the analyte, measuring the current or potential generated during electron transfer reactions at an electrode surface. Advantages of electrochemical methods include high sensitivity, rapid response times, and the potential for miniaturization and in situ measurements.

While specific studies focusing solely on the electrochemical detection of Disperse Blue 122 were not prominently found, research on the electrochemical sensing of other disperse and azo dyes demonstrates the applicability of these principles. Modified electrodes using nanomaterials like graphene oxide and Prussian Blue have been explored to enhance the sensitivity and selectivity of electrochemical sensors for various analytes, including some related to biological markers like microRNA-122. The principles behind these modified electrodes and electrochemical detection strategies could potentially be adapted for the analysis of Disperse Blue 122 if it exhibits suitable electrochemical activity. Studies on the electrochemical detection of other blue dyes, such as Coomassie brilliant blue, further illustrate the potential of this approach for colored compounds.

Emerging Analytical Techniques for Trace Analysis of Disperse Blue 122

The need for sensitive and rapid detection of trace levels of disperse dyes in complex matrices has driven the development of emerging analytical techniques. While specific applications for Disperse Blue 122 might not be extensively documented in the immediate search results, trends in dye analysis suggest relevant approaches.

Techniques combining advanced separation methods with highly sensitive detection are continuously evolving. Ultra-high performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) is an example of an advanced chromatographic technique offering improved resolution, speed, and sensitivity compared to traditional HPLC-MS. This technique has been successfully applied for the simultaneous determination of multiple disperse dyes at trace levels in challenging samples like foodstuffs.

Supercritical fluid chromatography (SFC) coupled with MS/MS is another emerging technique that has shown promise for the analysis of disperse dyes. SFC offers different selectivity compared to HPLC and can be advantageous for certain types of compounds.

The development of novel sensor materials, including nanomaterial-modified electrodes for electrochemical sensing, represents an emerging area with potential for trace analysis. Although research on Disperse Blue 122 specifically is limited in this context from the search results, the principles demonstrated for other dyes suggest that similar approaches could be explored.

Method Validation and Quality Assurance in Disperse Blue 122 Analysis

Method validation and quality assurance are critical components of any analytical procedure to ensure the reliability, accuracy, and comparability of results. For the analysis of Disperse Blue 122, particularly in regulated areas like textiles or environmental monitoring, robust validation protocols are essential.

Method validation typically involves assessing parameters such as linearity, sensitivity (limit of detection and limit of quantification), accuracy (recovery), precision (repeatability and reproducibility), selectivity, and robustness. Studies on the analysis of disperse dyes by techniques like UHPLC-MS/MS routinely report these validation parameters, demonstrating good performance in terms of linearity, LODs, recoveries, and precision.

Quality assurance procedures in analytical laboratories include the use of quality control samples, such as method blanks, matrix spikes, duplicates, and laboratory control samples. The analysis of these samples helps to monitor the performance of the analytical system, assess potential matrix effects, and ensure the accuracy and reliability of the results. The use of internal standards is also a common practice in quantitative analysis to compensate for variations in sample preparation and instrument performance.

Ensuring the quality of analysis for substances in consumer products, such as textiles, is crucial for safety and regulatory compliance. This involves using validated methods and adhering to quality assurance guidelines.

Ecotoxicological Considerations and Environmental Risk Assessment of Disperseblue122

Impact of Disperse Blue 122 on Aquatic Biota (e.g., algae, invertebrates, fish)

Studies indicate that Disperse Blue 122 can have adverse effects on aquatic organisms. It is classified as very toxic to aquatic life with long lasting effects. heubach.com

Research on C.I. Solvent Blue 122, a related compound, provides some specific toxicity data for aquatic species. The estimated LC50 (Lethal Concentration 50%) for fish over 96 hours is 0.945 mg/l, based on a SAR/AAR approach using QSAR models. heubach.com For aquatic invertebrates, the EC50 (Effective Concentration 50%) for Daphnia magna (Water flea) based on immobilization after 48 hours is > 100 mg/l in a static test. heubach.com Another study on Daphnia magna reported an EC50 value of 8.1 mg/l based on mobility inhibition effects in a 48-hour study, suggesting potential hazard to aquatic invertebrates. europa.eu For algae, the EC50 value based on growth rate inhibition of Desmodesmus subspicatus after 72 hours was determined to be 34.1 mg/L, while for Chlorella vulgaris, it was > 200 mg/l. europa.eu Based on the effects on Desmodesmus subspicatus, the chemical is considered toxic and can be classified in aquatic chronic category 3 according to CLP criteria. europa.eu

Discharge of dye-laden wastewater can prevent photosynthetic activity in water bodies, leading to decreased oxygen levels, which drastically affects aquatic life. apacsci.com The presence of toxic dye components can cause mutagenic, carcinogenic, and endocrine-disrupting effects in aquatic organisms. apacsci.com

Organism	Endpoint	Value (> or =)	Unit	Exposure Time	Method/Remarks	Source
Fish (C.I. Solvent Blue 122)	96h LC50	0.945	mg/l	96 h	Estimated (SAR/AAR, QSAR models)	heubach.com
Daphnia magna	48h EC50 (Immobilization)	> 100	mg/l	48 h	Static test	heubach.com
Daphnia magna	48h EC50 (Mobility inhibition)	8.1	mg/l	48 h	Study finding	europa.eu
Desmodesmus subspicatus	72h EC50 (Growth inhibition)	34.1	mg/L	72 h	Study finding	europa.eu
Chlorella vulgaris	72h EC50 (Growth inhibition)	> 200	mg/l	72 h	Study finding	europa.eu
Artemia salina	48h LC50	> 87.9842	mg/l	48 h	Study finding	europa.eu
Artemia salina	48h LC100	879.842	mg/l	48 h	Study finding	europa.eu

Bioaccumulation and Bioconcentration Potential of Disperse Blue 122 in Ecological Food Chains

Bioaccumulation and bioconcentration refer to the process where a substance accumulates in an organism at a concentration higher than that in the surrounding environment or food. For C.I. Solvent Blue 122, a calculated Bioconcentration Factor (BCF) of 176.1 has been reported. heubach.com The log Pow (Partition coefficient: n-octanol/water) for C.I. Solvent Blue 122 is 3.151 at 25 °C and pH 6.6. heubach.com While a BCF of 176.1 suggests some potential for bioconcentration, it does not necessarily indicate high bioaccumulation in the food chain.

Disperse dyes, due to their recalcitrant nature in aerobic environments, can bioaccumulate in sediments and soil. sci-hub.se Pollutants like dyes can exhibit bioaccumulation in organisms, potentially enhancing toxicity through the food chain. apacsci.com

Derivation of Predicted No-Effect Concentrations (PNECs) for Disperse Blue 122 in Environmental Matrices

The derivation of Predicted No-Effect Concentrations (PNECs) is a crucial step in environmental risk assessment. PNECs represent the concentration of a substance below which unacceptable effects on organisms are unlikely to occur. wur.nl While a specific PNEC for Disperse Blue 122 was not explicitly found in the search results, the process generally involves using toxicity data for the most sensitive organisms in different environmental compartments (aquatic, terrestrial, sediment) and applying assessment factors to account for uncertainties. europa.eu

For a subset of azo disperse dyes with a molecular weight less than 360 g/mol , a PNEC in the aquatic environment was calculated to be 0.0025 mg/L, based on the lowest toxicity value from a chronic study on fish exposed to Disperse Yellow 7. canada.ca This provides an example of how PNECs are derived for similar dye compounds.

Based on the provided search results for C.I. Solvent Blue 122, which is structurally related to Disperse Blue 122, some predicted environmental concentrations (PECs) and PNECs for various environmental compartments were mentioned in a Safety Data Sheet. heubach.com These values are likely derived as part of a risk assessment process.

Environmental Compartment	Predicted No-Effect Concentration (PNEC)	Unit	Source
Fresh water	0.00025	mg/l	heubach.com
Marine water	0.000025	mg/l	heubach.com
Sewage treatment plant	0.05	mg/l	heubach.com
Fresh water sediment	0.762	mg/kg dry weight (d.w.)	heubach.com
Marine sediment	0.0762	mg/kg dry weight (d.w.)	heubach.com
Soil	0.152	mg/kg dry weight (d.w.)	heubach.com

Development of Environmental Risk Assessment Models for Disperse Blue 122

Environmental Risk Assessment (ERA) models are used to evaluate the potential risks posed by a substance to the environment. These models typically involve comparing Predicted Environmental Concentrations (PECs) with Predicted No-Effect Concentrations (PNECs) to derive risk ratios (PEC/PNEC). wur.nl A ratio greater than 1 suggests a potential risk.

The European Union's Technical Guidance Document (TGD) provides a framework for conducting environmental risk assessments for new and existing substances, including the calculation of PECs and PNECs. europa.eu Risk assessment tools often use a tiered approach, starting with simple worst-case assumptions in Tier 1. wur.nl Higher tiers may involve more complex modeling and data. wur.nl

While no specific ERA model developed solely for Disperse Blue 122 was found, the principles and models used for assessing other chemicals, including other dyes, would be applicable. Models like PROTEUS and DREAM are mentioned as tools that calculate environmental risk as the ratio of PEC to PNEC, incorporating chemical, toxicity, and biological species databases. wur.nl These models can be three-dimensional and dynamic in time. wur.nl

For a subgroup of Azo Disperse Dyes, including some assessed under the Challenge Initiative, screening assessments have been conducted to evaluate ecological risk. canada.ca These assessments involve comparing predicted environmental concentrations with predicted no-effect concentrations. canada.ca For instance, a risk quotient analysis for Disperse Yellow 3, another disperse dye, suggested a concern to aquatic organisms. canada.ca

Regulatory Frameworks and Sustainable Management of Disperseblue122

International and National Environmental Regulations Governing DisperseBlue122

Environmental regulations concerning textile dyes, including disperse dyes, are in place internationally and within individual nations. iwaponline.comresearchgate.net These regulations often focus on limiting the concentration of pollutants, such as dyes, in wastewater discharged from textile facilities. iwaponline.comglobal-standard.org For instance, the Global Organic Textile Standard (GOTS) prohibits certain disperse dyes classified as sensitizing or allergenic, although Disperse Blue 122 is not explicitly listed among the prohibited dyes in the provided search results for GOTS. global-standard.orgglobal-standard.org National regulations, such as those in Canada, have conducted screening assessments on azo disperse dyes to evaluate their potential ecological risks based on properties like persistence, bioaccumulation potential, and toxicity to non-human organisms. canada.cacanada.ca These assessments consider the quantities imported and their potential release into the environment, primarily through wastewater and disposal sites. canada.cacanada.ca The aim of these regulations is to protect human health and the environment from the harmful effects of waste generated by industries, including the textile sector. environment.gov.za

Best Available Technologies (BAT) for this compound Effluent Treatment and Waste Minimization

Treating textile wastewater containing disperse dyes like Disperse Blue 122 is crucial before discharge. Various technologies are employed for this purpose, falling under categories such as biological, chemical, and physicochemical methods. researchgate.net

Biological treatment methods utilize microorganisms like bacteria, fungi, and algae to degrade or detoxify pollutants. researchgate.netmdpi.com This approach is considered environmentally friendly and cost-effective. mdpi.com Specific bacterial strains have shown effectiveness in decolorizing disperse dyes. mdpi.com

Chemical treatment methods include advanced oxidation processes (AOPs), ozonation, and photocatalysis. iwaponline.comresearchgate.netnih.gov AOPs are considered efficient for degrading organic pollutants from dye industry effluent and can lead to complete degradation, potentially increasing water reusability. nih.gov

Physicochemical treatment methods involve techniques such as membrane separation, adsorption, and coagulation-flocculation. iwaponline.comresearchgate.netnih.gov Membrane separation, including ultrafiltration (UF), nanofiltration (NF), and reverse osmosis (RO), can be used to separate dyes from wastewater. UF is suitable for separating water-insoluble dyes like disperse and indigo (B80030) dyes. nih.gov Adsorption utilizes materials to remove dyes from the effluent. researchgate.netiwaponline.com Electrocoagulation (EC) is another advanced and economical technology that has shown success in treating textile wastewater containing disperse dyes, achieving high removal efficiency under optimal conditions. ijcce.ac.ir

Hybrid approaches combining different techniques are also explored to enhance treatment efficiency for complex dye-containing effluents. iwaponline.comresearchgate.net The selection of the most suitable treatment method depends on factors like the nature of the dye, the dyeing process, and the chemical composition of the pollutants. nih.gov

Waste minimization in the context of Disperse Blue 122 involves optimizing dyeing processes to reduce the amount of unfixed dye discharged in effluent. researchgate.net This can include exploring alternative dyeing methods that consume less water and chemicals. researchgate.netcore.ac.uk

Life Cycle Assessment (LCA) Methodologies for this compound Production and Application

Life Cycle Assessment (LCA) is a methodology used to evaluate the environmental impacts of a product throughout its entire life cycle, from raw material extraction to end-of-life disposal. gnest.org In the textile dyeing industry, LCA helps identify environmental hotspots and opportunities for improvement in the production and application of dyes like Disperse Blue 122. gnest.org

LCA can guide strategies to mitigate environmental impacts by identifying areas for reducing resource consumption, waste generation, and emissions. gnest.org It supports decision-making towards more sustainable practices and can inform eco-design strategies for dyes, integrating sustainability into product development. gnest.org By comparing different dye formulations or application techniques, LCA can help assess their environmental performance and sustainability. gnest.org

Research has applied sustainability assessment frameworks, which can include elements of LCA, to evaluate different dyeing processes, comparing factors like material intensity, energy intensity, potential chemical risk, and potential eco-risk. acs.org These assessments can help determine the environmental friendliness and sustainability performance of different dyeing methods. acs.org

Principles of Circular Economy for this compound Containing Materials

The principles of a circular economy aim to keep resources in use for as long as possible, extracting their maximum value while in use, and then recovering or regenerating them into new products at the end of their life cycle. starachowice.eu This contrasts with the traditional linear "take-make-dispose" model. starachowice.eu

For materials containing Disperse Blue 122, applying circular economy principles involves several strategies. Eco-design plays a crucial role by considering the environmental impacts throughout the product's life cycle and ensuring the use of renewable, reusable, and non-toxic resources. starachowice.eu Designing products for ease of disassembly, reuse, and recycling is essential to keep materials in circulation. starachowice.eudelltechnologies.com

In the context of textiles dyed with Disperse Blue 122, circular economy principles would involve efforts to:

Extend the useful life of textile products through durable design, maintenance, and repair. mdpi.com

Implement effective collection and sorting systems for end-of-life textiles to facilitate recycling. mdpi.com

Explore recycling technologies, both mechanical and chemical, to recover fibers and materials from dyed textiles. mdpi.comugent.be While mechanical recycling has limitations, particularly with blended fabrics, chemical recycling shows promise in yielding high-quality recycled materials. mdpi.comugent.be

Investigate the safe reuse of treated wastewater from dyeing processes. ijcce.ac.ir

Consider the potential for recovering dyes or their components from wastewater or end-of-life materials, although specific methods for Disperse Blue 122 recovery were not detailed in the provided results.

The transition to a circular economy requires a holistic view of managing materials across their lifecycle and involves collaboration among various actors in the value chain. delltechnologies.commdpi.com

Emerging Research Directions and Future Prospects in Disperseblue122 Studies

Nanomaterials-Based Approaches for DisperseBlue122 Remediation and Application

Nanomaterials are being explored as a promising technology for environmental remediation, including the potential treatment of contaminants like Disperse Blue 122. Nanoremediation involves the use of various nanomaterials, such as nanotubes, carbon-based nanomaterials, nanoparticles (NPs), nanofibers, nanoclusters, and nanocomposites, to remove pollutants from water. mdpi.com These materials offer advantages due to their unique properties at the nanoscale, which can enhance efficacy and penetrability in polluted areas. icn2.cat

Research in this area includes the development of multifaceted nanocomposites and their integration with other technologies like bioremediation. tecnoscientifica.com Future studies may focus on the real-time control and monitoring of nanomaterials and their effectiveness in pollutant removal. tecnoscientifica.com Different types of nanoparticles, including magnetic nanoparticles and carbon-based nanomaterials, are being investigated for their application in water remediation due to properties like magnetic features, low toxicity, high chemical stability, and high recycling capacity. mdpi.com

Advanced Oxidation Processes (AOPs) for this compound Degradation

Advanced Oxidation Processes (AOPs) represent a suite of chemical treatment technologies designed to degrade persistent organic pollutants, including dyes like Disperse Blue 122, in water and wastewater. mdpi.com These processes rely on the generation of highly reactive species, particularly hydroxyl radicals (•OH), which can non-selectively oxidize complex pollutants into simpler, less harmful compounds. mdpi.commdpi.com

Studies have evaluated the suitability of AOPs for industrial pollutants, demonstrating that processes like the Fenton process and ozonation can be effective in removing dyes from aqueous solutions. mdpi.com The efficiency of these processes can be influenced by factors such as pH, oxidant and catalyst dosage, and reaction time. mdpi.com

Machine Learning and Artificial Intelligence in this compound Research (e.g., predictive modeling of interactions, fate)

Machine Learning (ML) and Artificial Intelligence (AI) are increasingly being applied in environmental research, including the study and management of chemical compounds like Disperse Blue 122. These technologies can be used for predictive modeling of interactions and environmental fate. Predictive AI utilizes historical data and advanced algorithms to forecast trends and optimize operations. mit.edu

The integration of AOPs with ML has shown progress in optimizing wastewater treatment technologies. mdpi.com For instance, ML models like XGBoost have been used to predict reaction rate constants for the degradation of organic pollutants in electrochemical oxidation processes, demonstrating good performance in matching experimental results. mdpi.com

AI and ML techniques are expected to play a critical role in interpreting complex environmental data and improving decision-making in remediation strategies. nih.gov Predictive models are being applied in various fields, and their application in predicting the behavior and fate of chemical pollutants in the environment is a growing area of research. nih.govresearchgate.net Challenges remain in developing standard methods for real-time environmental applications, but the potential for using models like Support Vector Machines (SVM) and logistic regression (LR) for classification and prediction is recognized. nih.gov

Interdisciplinary Approaches to this compound Research Challenges

Addressing the challenges associated with compounds like Disperse Blue 122 necessitates interdisciplinary research approaches. Complex environmental problems often require the collision of different scientific disciplines to produce seminal discoveries. ssrc.org This involves integrating methodologies from diverse fields such as chemistry, environmental science, materials science, biology, computer science, and engineering. nih.gov

Interdisciplinary centers and collaborative research projects are crucial for fostering collaboration across disciplines in a deep and sustainable manner. ssrc.org Such approaches can lead to a more comprehensive understanding of the compound's behavior, environmental impact, and the development of effective remediation and alternative solutions. Challenges in interdisciplinary research can include establishing structures and processes that facilitate collaboration and overcoming communication barriers between researchers from different backgrounds. researchgate.netmdpi.com However, adopting a growth mindset and focusing on shared problems can help overcome these difficulties. n8research.org.uk The integration of diverse methodologies, including those from statistics, epidemiology, causal inference, operational research, and computer science, shows promise in addressing complex challenges in various fields, which can be extended to environmental research concerning Disperse Blue 122. nih.gov